Cas no 1781884-73-8 (5-Bromo-2-cyclopropyl-1,3-thiazole-4-carboxylic acid)

• Product Name: 5-Bromo-2-cyclopropyl-1,3-thiazole-4-carboxylic acid
• CAS No: 1781884-73-8
• MF: C₇H₆BrNO₂S
• MW: 248.097039699554
• CID: 6595935
• PubChem ID: 83693182
• Update Time: 2025-06-08

5-Bromo-2-cyclopropyl-1,3-thiazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-7427703
• 5-Bromo-2-cyclopropyl-1,3-thiazole-4-carboxylic acid
• Z2733490896
• AT26866
• 5-BROMO-2-CYCLOPROPYLTHIAZOLE-4-CARBOXYLIC ACID
• 1781884-73-8

• Inchi： 1S/C7H6BrNO2S/c8-5-4(7(10)11)9-6(12-5)3-1-2-3/h3H,1-2H2,(H,10,11)
• InChI Key： KIFOZXJVSRQCBB-UHFFFAOYSA-N
• SMILES： BrC1=C(C(=O)O)N=C(C2CC2)S1

Computed Properties

• Exact Mass: 246.93026g/mol
• Monoisotopic Mass: 246.93026g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 78.4Ų

Additional information on 5-Bromo-2-cyclopropyl-1,3-thiazole-4-carboxylic acid

Introduction to 5-Bromo-2-cyclopropyl-1,3-thiazole-4-carboxylic acid (CAS No. 1781884-73-8)

5-Bromo-2-cyclopropyl-1,3-thiazole-4-carboxylic acid, identified by its Chemical Abstracts Service (CAS) number 1781884-73-8, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the thiazole family, a class of sulfur-containing heterocycles that are widely recognized for their diverse biological activities and therapeutic potential. The structural features of 5-Bromo-2-cyclopropyl-1,3-thiazole-4-carboxylic acid, particularly the presence of a bromine substituent at the 5-position and a cyclopropyl group at the 2-position, contribute to its unique chemical properties and make it a valuable scaffold for drug discovery and development.

The thiazole core is a prominent motif in many bioactive molecules, including antibiotics, antifungals, and anticancer agents. The introduction of functional groups such as bromine and cyclopropyl can modulate the pharmacokinetic and pharmacodynamic properties of thiazole derivatives, enhancing their efficacy and selectivity. In recent years, there has been a growing interest in developing novel thiazole-based compounds with improved pharmacological profiles. 5-Bromo-2-cyclopropyl-1,3-thiazole-4-carboxylic acid represents an important intermediate in this endeavor, serving as a building block for synthesizing more complex and potent therapeutic agents.

One of the most compelling aspects of 5-Bromo-2-cyclopropyl-1,3-thiazole-4-carboxylic acid is its potential as a precursor for the development of small-molecule inhibitors targeting various biological pathways. For instance, thiazole derivatives have been shown to exhibit inhibitory activity against enzymes such as carbonic anhydrase, which plays a crucial role in conditions like glaucoma and altitude sickness. Additionally, modifications within the thiazole ring can influence its interaction with biological targets, making it possible to fine-tune the compound's activity towards specific disease-related pathways.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinity and mode of interaction of 5-Bromo-2-cyclopropyl-1,3-thiazole-4-carboxylic acid with potential biological targets. These studies have highlighted its potential as an inhibitor of kinases and other enzymes implicated in cancer progression. By leveraging structure-based drug design strategies, chemists have been able to optimize the compound's scaffold to enhance its binding affinity and reduce off-target effects. Such efforts are critical in moving from lead compounds like 5-Bromo-2-cyclopropyl-1,3-thiazole-4-carboxylic acid towards novel therapeutics with improved safety profiles.

The synthesis of 5-Bromo-2-cyclopropyl-1,3-thiazole-4-carboxylic acid involves multi-step organic transformations that highlight the versatility of heterocyclic chemistry. The bromination step at the 5-position is particularly noteworthy, as it introduces a reactive site that can be further functionalized through cross-coupling reactions or other palladium-catalyzed processes. Similarly, the cyclopropyl group at the 2-position provides steric hindrance that can influence the compound's solubility and metabolic stability. These structural features make 5-Bromo-2-cyclopropyl-1,3-thiazole-4-carboxylic acid a versatile intermediate for medicinal chemists seeking to develop novel bioactive molecules.

In conclusion, 5-Bromo-2-cyclopropyl-1,3-thiazole-4-carboxylic acid (CAS No. 1781884-73-8) is a promising scaffold for drug discovery with significant potential in addressing various therapeutic challenges. Its unique structural features and biological activities make it an attractive candidate for further investigation by researchers in pharmaceutical chemistry and medicinal biology. As our understanding of biological pathways continues to evolve, compounds like 5-Bromo-2-cyclopropyl-1,3-thiazole-4-carboxylic acid will undoubtedly play a crucial role in the development of next-generation therapeutics.